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Compound of Interest

Compound Name: 3-Hydroxyoctanoic Acid-d12

Cat. No.: B13442676 Get Quote

Technical Guide: 3-Hydroxyoctanoic Acid-d12
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile and quality

control measures for 3-Hydroxyoctanoic Acid-d12, a deuterated stable isotope-labeled

internal standard. The information herein is essential for its application in quantitative

bioanalytical studies, metabolic research, and as a tracer in drug development.

Core Analytical Data
The following table summarizes the key analytical specifications for a representative batch of 3-
Hydroxyoctanoic Acid-d12. These values are typical for a high-quality standard used in

research and development.
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Parameter Specification Result

Identity

CAS Number 1215622-76-6[1] Confirmed

Molecular Formula C₈H₄D₁₂O₃[1] Confirmed

Molecular Weight 172.28 g/mol [1][2] 172.28

Purity & Impurities

Chemical Purity (by HPLC) ≥98% 99.5%

Isotopic Purity (D-enrichment) ≥99 atom % D 99.6 atom % D

Residual Solvents (by GC-HS) ≤0.5% Complies

Water Content (by Karl

Fischer)
≤0.5% 0.2%

Physical Properties

Appearance Pale Beige Waxy Solid[1] Conforms

Solubility
Soluble in Chloroform,

Ethanol, Methanol
Conforms

Storage Conditions
2-8°C Refrigerator, Under inert

atmosphere[1]
N/A

Experimental Protocols
Detailed methodologies for the key analytical tests performed to generate the data in the table

above are provided below.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

Objective: To determine the chemical purity of 3-Hydroxyoctanoic Acid-d12 by separating it

from any non-deuterated or other impurities.
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Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, equipped with a Diode

Array Detector (DAD).

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase:

A: 0.1% Formic acid in Water

B: 0.1% Formic acid in Acetonitrile

Gradient Program:

0-2 min: 10% B

2-15 min: 10% to 90% B

15-18 min: 90% B

18-20 min: 10% B

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 210 nm

Injection Volume: 10 µL

Sample Preparation: The sample is accurately weighed and dissolved in methanol to a final

concentration of 1 mg/mL.

Data Analysis: The area percent of the main peak corresponding to 3-Hydroxyoctanoic
Acid-d12 is calculated to determine the chemical purity.

Mass Spectrometry (MS) for Isotopic Purity
Objective: To confirm the identity and determine the isotopic enrichment of deuterium in 3-
Hydroxyoctanoic Acid-d12.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b13442676?utm_src=pdf-body
https://www.benchchem.com/product/b13442676?utm_src=pdf-body
https://www.benchchem.com/product/b13442676?utm_src=pdf-body
https://www.benchchem.com/product/b13442676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13442676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

an electrospray ionization (ESI) source.

Ionization Mode: Negative ESI.

Mass Range: m/z 100-300.

Data Analysis: The mass spectrum is analyzed to determine the relative abundance of the

deuterated species (m/z for [M-H]⁻) compared to the non-deuterated and partially deuterated

species. The isotopic enrichment is calculated based on the intensity of these peaks.

Gas Chromatography-Headspace (GC-HS) for Residual
Solvents

Objective: To identify and quantify any residual solvents from the synthesis process.

Instrumentation: Gas chromatograph with a flame ionization detector (FID) and a headspace

autosampler.

Column: DB-624 or equivalent (30 m x 0.32 mm, 1.8 µm).

Oven Program:

Initial temperature: 40°C, hold for 5 min

Ramp: 10°C/min to 240°C, hold for 5 min

Injector Temperature: 250°C

Detector Temperature: 260°C

Carrier Gas: Helium.

Headspace Parameters:

Vial equilibration temperature: 80°C

Equilibration time: 20 min

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13442676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The peak areas of any detected solvents are compared to a standard of

known concentration to quantify the amount of each residual solvent.

Visualized Workflows and Relationships
The following diagrams, generated using the DOT language, illustrate key processes and

logical connections in the quality control of 3-Hydroxyoctanoic Acid-d12.
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Caption: Quality Control Workflow for 3-Hydroxyoctanoic Acid-d12.
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Contributing Analyses

Final Purity Assessment

Chemical Purity (HPLC) Isotopic Purity (MS) Water Content (KF) Residual Solvents (GC-HS)

Click to download full resolution via product page

Caption: Logical Relationship for Final Purity Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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